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Compound of Interest

N-(2-Chlorobenzyl)-4-(2-
Compound Name:
cyclohexylethoxy)aniline

CAS No.: 1040693-04-6

Cat. No.: B1385665

Get Quote

\ J

A Comparative Technical Guide for Drug Discovery &
Chemical Biology
Executive Summary & Compound Profile

N-(2-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline (hereafter referred to as NCE-104) is a
lipophilic small molecule featuring a "privileged scaffold" often utilized in G-Protein Coupled
Receptor (GPCR) drug discovery. Its structural core—an aniline nitrogen substituted with a
lipophilic benzyl group and a para-cyclohexylethoxy tail—is highly characteristic of antagonists
for the Melanin-Concentrating Hormone Receptor 1 (MCH-R1) and ligands for the Sigma-1
Receptor (

1R).

This guide provides a rigorous analysis of NCE-104's specificity, outlining the critical cross-
reactivity pathways that researchers must validate to ensure data integrity in metabolic and
neurological studies.
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Chemical Identity[1][2][3][4][5]

o |[UPAC Name: N-(2-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline
e CAS Number: 1040693-04-6[1][2]
e Molecular Formula: C

H
CINO[3]

o Key Pharmacophore:

o Hydrophobic Tail: 2-Cyclohexylethoxy group (Critical for GPCR hydrophobic pocket
binding).

o Core Linker: Aniline nitrogen (Secondary amine, H-bond donor).

o Head Group: 2-Chlorobenzyl (Provides steric bulk and

interaction potential).

Mechanism of Action & Target Landscape

To understand cross-reactivity, we must first define the primary mechanism. NCE-104 functions
as a competitive antagonist/ligand by occupying the orthosteric binding site of its target
GPCRs.

Primary Target: MCH-R1 Antagonism

The 4-(2-cyclohexylethoxy)phenyl moiety is a validated pharmacophore for MCH-R1
antagonists (e.g., analogs of SNAP-94847). NCE-104 blocks the binding of Melanin-
Concentrating Hormone (MCH), preventing the activation of

proteins, thereby inhibiting the reduction of cAMP and modulation of intracellular
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Secondary Target: Sigma-1 Receptor ( 1R) Modulation

The N-benzyl-N-aryl amine structure mimics the binding motif of high-affinity

1R ligands. NCE-104 can act as a chaperone modulator, influencing
receptor gating and ER-mitochondria signaling.

Visualization: MCH-R1 Signaling & Inhibition Pathway

The following diagram illustrates the signal transduction pathway blocked by NCE-104 and the

MCH (Ligand) 405-104 (Inhibito>

points of potential cross-talk.
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Figure 1: Mechanism of Action. NCE-104 competitively antagonizes MCH-R1, preventing Gi-
mediated signaling cascades.
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Comparative Analysis: Alternatives & Performance

When selecting a chemical probe, specificity is paramount. Below is a comparative analysis of

NCE-104 against standard reference compounds.

Table 1: Comparative Profile of NCE-104 vs. Standard

Ligands

NCE-104 SNAP-94847 Haloperidol ( Zileuton (5-LO
Feature .
(Subject) (MCH-R1 Std) 1R Std) Std)
MCH-R1
- lective MCH- : -Li
Primary Class Antagonist / Selective C 1R Antagonist / 5 -|p-oxygenase
R1 Antagonist D2 Antagonist Inhibitor
1R Ligand
. Urea / Amide
Scaffold Type N-benzyl aniline o Butyrophenone Hydroxyurea
derivative
Lipophilicity )
~5.8 (High) ~4.2 (Moderate) ~4.0 (Moderate) ~1.5 (Low)
(cLogP)
o High Risk (Due )
hERG Liability Moderate High Low
to structure)
Low (Hits D2,
o ] Broad (Requires ) High (Specific to
Selectivity Profile - High 1,
profiling) 5-LO)
2)
Early-stage SAR ] ) )
) Validated In Vivo  CNS Receptor Inflammation
Rec. Use Case / Library _
] Probe Mapping Assays
Screening

Expert Insight: Unlike SNAP-94847, which was optimized for solubility and selectivity, NCE-104
represents a "chemical lead" phenotype. Its high lipophilicity (cLogP > 5) increases the

probability of off-target binding to hydrophobic pockets in hERG channels and CYP450

enzymes.
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Cross-Reactivity Profile & Off-Target Risks

The structural features of NCE-104 dictate its cross-reactivity profile. The following "Risk Map"
identifies the obligatory counter-screens.

A. hERG Channel Inhibition (Critical Safety Screen)

e Mechanism: The basic nitrogen and lipophilic tails of NCE-104 mimic the pharmacophore of
potent hERG blockers.

e Impact: False positives in cell viability assays; potential cardiotoxicity in in vivo models.
e Threshold:

indicates significant risk.

B. Sigma-2 Receptor ( 2R)

e Mechanism: NCE-104's N-benzyl motif allows it to bind

2R, often associated with cytotoxicity.

e Impact: Confounds antiproliferative data in cancer cell lines.

C. 5-Lipoxygenase (5-LO)

e Mechanism: N-benzyl anilines are classic redox-active inhibitors of 5-LO (similar to L-
739,010).

e Impact: Unintended anti-inflammatory effects in immune cell assays.

Visualization: Cross-Reactivity Screening Workflow

This workflow ensures self-validating data by sequentially ruling out off-target effects.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1385665?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

g Validated Probe

Sigma-1/2 Binding
[(CNSEEE VY]

. Primary Assay hERG Patch Clamp
BB SR (MCH-R1 cAMP) (Cardiotoxicity) IC50 < uM

Click to download full resolution via product page

Figure 2: Screening Cascade. A "Fail-Fast" approach to validating NCE-104 specificity.

Experimental Protocols

To ensure reproducibility and trustworthiness, use these standardized protocols.

Protocol A: MCH-R1 Functional Assay (CAMP)

Objective: Determine the functional

of NCE-104 against MCH-induced signaling.

Cell Line: CHO-K1 cells stably expressing human MCH-R1.
e Reagents: HTRF cAMP kit (Cisbio) or cAMP-Glo (Promega).

e Preparation: Dissolve NCE-104 in 100% DMSO to 10 mM stock. Serial dilute (1:3) in
stimulation buffer (HBSS + 0.5 mM IBMX).

o Assay Steps:
o Seed 2,000 cells/well in 384-well plates.
o Add5

L of NCE-104 dilution. Incubate 15 min at RT.

o Add5

L of MCH agonist (
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concentration, typically 10-30 nM).

o Incubate 30 min at 37°C.

o Add detection reagents and read FRET/Luminescence.

» Validation: Z' factor must be > 0.5. Reference antagonist (SNAP-94847) should yield

nM.

Protocol B: Radioligand Binding for Sigma-1 Receptor

Objective: Assess off-target binding affinity (

 Membrane Prep: Guinea pig brain membranes or Jurkat cell membranes.
» Radioligand: [3H]-(+)-Pentazocine (specific for
1).
e Non-specific Binding: Define using 10
M Haloperidol.
e Incubation: Incubate membranes + radioligand + NCE-104 (1 nM - 10

M) for 120 min at 37°C.

« Filtration: Harvest on GF/B filters using a cell harvester.
e Analysis: Calculate

using the Cheng-Prusoff equation.
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Disclaimer: NCE-104 is a research chemical.[4][5] All protocols described herein are for in vitro

laboratory use only and not for diagnostic or therapeutic procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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